Cas no 91805-25-3 (2,2'-methanediylbis(3,6-dihydroxycyclohexa-2,5-diene-1,4-dione))

• Product Name: 2,2'-methanediylbis(3,6-dihydroxycyclohexa-2,5-diene-1,4-dione)
• CAS No: 91805-25-3
• MF: C₁₃H₈O₈
• MW: 292.197824478149
• CID: 1970752
• PubChem ID: 258648
• Update Time: 2025-04-21

2,2'-methanediylbis(3,6-dihydroxycyclohexa-2,5-diene-1,4-dione) Chemical and Physical Properties

Names and Identifiers

• 2,2'-methanediylbis(3,6-dihydroxycyclohexa-2,5-diene-1,4-dione)
• 3-[(2,5-dihydroxy-3,6-dioxocyclohexa-1,4-dien-1-yl)methyl]-2,5-dihydroxycyclohexa-2,5-diene-1,4-dione
• 91805-25-3
• NSC-87859
• DTXSID40293217
• NSC87859
• NCIOpen2_005284

• Inchi： 1S/C13H8O8/c14-6-2-7(15)11(19)4(10(6)18)1-5-12(20)8(16)3-9(17)13(5)21/h2-3,14,16,19,21H,1H2
• InChI Key： UFPXJGJTBDBIOM-UHFFFAOYSA-N
• SMILES： OC1C(C=C(C(C=1CC1C(C(=CC(C=1O)=O)O)=O)=O)O)=O

Computed Properties

• Exact Mass: 292.022
• Monoisotopic Mass: 292.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 667
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 149Ų

Experimental Properties

• Density: 2.063
• Boiling Point: 582.7°C at 760 mmHg
• Flash Point: 320.2°C
• Refractive Index: 1.85
• PSA: 149.20000
• LogP: 0.18810